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Compound of Interest |

Compound Name: 2'-Chloro-5"-methylbenzanilide
CAS No.: 10286-87-0
Cat. No.: B082912
- 7

Operational Safety Guide: Disposal and Handling of 2'-Chloro-5'-methylbenzanilide

Executive Summary & Chemical Profile

2'-Chloro-5'-methylbenzanilide (CAS: 10286-87-0) is a halogenated aryl amide commonly
used as an intermediate in organic synthesis.[1][2] Unlike standard organic waste, the
presence of the chlorine atom on the aniline ring dictates specific disposal protocols to prevent
the formation of acidic byproducts (HCI) and potential dioxins during incineration.[2]

Immediate Action Required: Ensure this compound is never disposed of in "General Organic”
or "Non-Halogenated" waste streams.[3][4] It must be segregated into Halogenated waste
channels.[1]

Chemical Identity & Properties
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Property Data Relevance to Disposal

Unique identifier for waste

CAS Number 10286-87-0 o
manifesting.[1][2]
Presence of Cl mandates
Formula C14H12CINO
halogenated treatment.[1]
] Heavy organic; likely settles in
Mol. Weight 245.70 g/mol )
aqueous mixtures.[1]
) ) Dust generation risk during
Physical State Solid (Powder)
transfer.[1]
. Low in water; High in Rinsates must be treated as
Solubility )
DMSO/MeOH organic solvent waste.[1]
) ) PPE (Gloves/Mask) required
GHS Hazards Irritant (Skin/Eye/Resp)

during handling.[1][5][6]

The Logic of Segregation: Why It Matters
As scientists, we must understand the causality behind waste rules.[2] Segregating 2'-Chloro-

5'-methylbenzanilide is not merely bureaucratic; it is chemical necessity.[1][2]

e Combustion Chemistry: When incinerated, the chlorine atom reacts to form Hydrogen
Chloride (HCI) gas.

o Reaction:

[1][2]

o Standard incinerators may corrode or release acid rain precursors if not equipped with
specific alkaline scrubbers.[1]

» Cost & Compliance: Halogenated waste disposal is significantly more expensive than non-
halogenated waste.[1][3] Contaminating a 55-gallon drum of non-halogenated solvent with
even a small amount of this compound reclassifies the entire drum as halogenated, tripling
disposal costs.[1][2]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://aksci.com/sds/S631_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/A1067_EU_6N.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b082912?utm_src=pdf-body
https://www.benchchem.com/product/b082912?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://ehs.cornell.edu/book/export/html/1312
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Ecological Impact: Halogenated aromatics are often persistent in the environment.[1] Down-
the-drain disposal is strictly prohibited due to aquatic toxicity risks.[1]

Disposal Decision Tree & Workflows

The following diagram outlines the decision logic for disposing of 2'-Chloro-5'-
methylbenzanilide in its various experimental states.
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Waste Generation:
2'-Chloro-5'-methylbenzanilide
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Container: Solid Chemical Waste
Label: 'Halogenated Solid'

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, DMSO, Acetone)

e
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s
e
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Update Satellite Accumulation Area (SAA) Log

Request EHS Pickup
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Figure 1: Decision logic for waste stream segregation.[1] Note that mixing this compound with
non-halogenated solvents requires the entire mixture to be treated as halogenated waste.[4][7]

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)

[1]

o Container: Use a wide-mouth high-density polyethylene (HDPE) jar or the original glass
container if compatible.

e Labeling: Apply a hazardous waste label.
o Constituents: "2'-Chloro-5'-methylbenzanilide" (Do not use abbreviations).[1][2][8]
o Hazard Checkbox: Toxic, Irritant.[2]
o Tag: "Solid Halogenated Organic."[1]

e Procedure:

o

Don PPE (Nitrile gloves, lab coat, safety glasses).[1][2]

[e]

Transfer solid carefully to avoid dust generation.[1]

o

Seal container tightly.[1][8][9]

[¢]

Place in the Satellite Accumulation Area (SAA).[1]

Scenario B: Disposal of Solutions (HPLC Waste,
Reaction Mixtures)

o Container: Approved safety carboy (typically translucent HDPE or steel safety can).[1]
o Compatibility: Ensure the carboy is designated for Halogenated Waste.

e The "Trace" Rule: Even if 2'-Chloro-5'-methylbenzanilide is a minor component (<1%) in
Methanol (a non-halogenated solvent), the presence of the Chlorine atom mandates that the

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.riskassess.com.au/docs/DisposalOfChemicalWastes.pdf
https://www.benchchem.com/product/b082912?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://datasheets.scbt.com/sc-214085.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://datasheets.scbt.com/sc-214085.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5691003&productDescription=2-CHLRO-N-METHLBENZAMIDE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://www.benchchem.com/product/b082912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

entire solution goes into the Halogenated Waste stream.[1][2]

e Procedure:
o Verify the carboy has space (do not fill >90%).[1]
o Use a funnel to prevent spills.[1]

o Log the addition on the waste tag immediately. Record the volume and the specific
chemical name.

Spill Management & Emergency Response

In the event of a spill, rapid containment prevents laboratory contamination.[2]

1. Assess Risk 2. Don PPE 3. Containment 4. Cleanup 5. Decontaminate
(Quantity? Dust?) (Gloves, Goggles, N95 if dusty) (Cover with pads/dampen) (Scoop -> Bag -> Tag) (Soap/Water Wash)

Click to download full resolution via product page

Figure 2: Emergency response workflow for solid spills.[1][2][5][8]
Step-by-Step Spill Cleanup:
 |solate: Alert nearby personnel.

e Protect: Wear double nitrile gloves.[1] If the powder is fine and airborne, wear an N95
respirator.[2]

e Contain:

o Solid: Do not dry sweep (creates dust).[1] Cover with a wet paper towel to dampen, then
scoop into a bag.[2]

o Solution: Use absorbent pads or vermiculite.[1]

o Dispose: Place all cleanup materials (pads, gloves, scoop) into a clear plastic bag, seal it,
and place it inside the Solid Hazardous Waste bin.
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e Wash: Wipe the surface with a soap/water solution.[1] 2'-Chloro-5'-methylbenzanilide is
not water-soluble, so a surfactant (soap) is necessary to lift residues.[1][2]

Regulatory Compliance (RCRA & EPA)

While 2'-Chloro-5'-methylbenzanilide does not have a specific "U" or "P" list code under US
EPA regulations (40 CFR 261), it must be characterized properly:

e Waste Characterization: It is a Halogenated Organic.[1][10]

o Generator Status: If mixed with listed solvents (e.g., Methylene Chloride), it carries F-codes
(FOO01/F002).[1][2][11]

» Best Practice: Treat as Hazardous Chemical Waste regardless of quantity.[1] Do not utilize
"drain disposal”" exemptions even if local regulations permit small quantities of organics; the
halogen content makes this ecologically irresponsible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://www.benchchem.com/product/b082912?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b082912?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://chimactiv.agroparistech.fr/en/securite/manipulation-produits-chimiques/dechets-liquides
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://www.benchchem.com/product/b082912?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b082912?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Sources

1.

2-Chloro-5-methylbenzaldehyde | CBH7CIO | CID 15647278 - PubChem

[pubchem.ncbi.nlm.nih.gov]

2
3
4
e 5.
6
7
8
9

. Waste Code [rcrainfo.epa.gov]
. 7.2 Organic Solvents [ehs.cornell.edu]

. braun.matse.illinois.edu [braun.matse.illinois.edu]

aksci.com [aksci.com]

. tcichemicals.com [tcichemicals.com]
. riskassess.com.au [riskassess.com.au]
. datasheets.scbt.com [datasheets.scbt.com]

. fishersci.com [fishersci.com]

e 10. Chimactiv - Interactive numerical educational resources for the analysis of complex
media [chimactiv.agroparistech.fr]

e 11. wku.edu [wku.edu]

¢ To cite this document: BenchChem. [2'-Chloro-5'-methylbenzanilide proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b082912#2-chloro-5-methylbenzanilide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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